![molecular formula C17H35ClNP B066233 [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride CAS No. 181864-78-8](/img/structure/B66233.png)
[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride
Overview
Description
[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride is a useful research compound. Its molecular formula is C17H35ClNP and its molecular weight is 319.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Radiation Synthesis and Complex Formation : Linear and crosslinked poly[2-(methacryloyloxy)ethyl]trimethylammonium chloride was synthesized using γ-irradiation polymerization, showing potential in forming complexes with potassium hexacyanoferrates in aqueous solutions. This demonstrates its use in hydrogel formation and stability evaluation of complexes in various ionic strength media (Khutoryanskiy et al., 2001).
Polyelectrolytes in Organic Solvents : This compound was used to synthesize new hydrophobic electrolyte monomers. These monomers exhibited unique solubility spectrums in dipolar organic solvents, indicating its significance in the field of materials science (Jousset et al., 1998).
Role in Emulsion Polymerization : The compound was used as an ionic comonomer in the emulsion polymerization of styrene, impacting the colloidal stability and polymerization rate. This highlights its role in polymer chemistry (Ramos & Forcada, 2010).
Plant Growth Substances : Used as a class of plant growth substances, this compound notably affects plant growth, presenting an alternative to gibberellin, a common plant growth regulator. This research opens avenues in agricultural science (Tolbert, 1960).
Functionalized Latexes and Polymerization : It has been applied in atom transfer radical polymerization (ARTP) for the polymerization of various monomers, demonstrating its utility in creating specialized latexes with distinct properties (Guerrini et al., 2000).
Drug Delivery Systems : The compound was used to modify chitosan for drug delivery applications, showcasing its potential in pharmaceutical sciences (Chen & Zeng, 2017).
Antibacterial Cotton Fabric : Its radiation-induced grafting onto cotton fabric created materials with significant antibacterial activity, indicating its application in the development of antimicrobial textiles (Goel et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
[2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride primarily targets phosphine ligands in catalytic processes. These ligands play a crucial role in transition metal catalysis , which is essential in various organic synthesis reactions .
Mode of Action
The compound interacts with transition metals such as palladium, platinum, and nickel. The phosphine ligand forms a complex with the metal, stabilizing it and facilitating the catalytic cycle . This interaction enhances the metal’s ability to activate substrates, leading to efficient catalytic reactions .
Biochemical Pathways
The primary biochemical pathway affected involves catalytic cycles in organic synthesis. The phosphine-metal complex participates in oxidative addition, transmetalation, and reductive elimination steps, which are critical in forming carbon-carbon and carbon-heteroatom bonds. These pathways are fundamental in synthesizing pharmaceuticals, agrochemicals, and polymers .
Pharmacokinetics
stability, solubility, and reactivity in various solvents are crucial for its effectiveness in catalytic processes. The compound is generally stable under standard laboratory conditions but may require specific solvents to maintain its activity .
Result of Action
The molecular effect of the compound’s action is the formation of stable metal-ligand complexes that facilitate catalytic reactions. At the cellular level, this results in the efficient synthesis of complex organic molecules. The compound’s action leads to high yields and selectivity in the desired reactions, making it valuable in industrial and laboratory settings .
Action Environment
Environmental factors such as temperature, solvent, and pH can significantly influence the compound’s action. Higher temperatures may increase the reaction rate but could also lead to the degradation of the compound. Solvents must be chosen to ensure the solubility and stability of the compound and the metal complex. The pH of the reaction medium can affect the ligand’s binding affinity and the overall catalytic efficiency .
Properties
IUPAC Name |
2-dicyclohexylphosphanylethyl(trimethyl)azanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H35NP.ClH/c1-18(2,3)14-15-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17;/h16-17H,4-15H2,1-3H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADRQXJKZPSRURO-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCP(C1CCCCC1)C2CCCCC2.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H35ClNP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00573805 | |
Record name | 2-(Dicyclohexylphosphanyl)-N,N,N-trimethylethan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00573805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181864-78-8 | |
Record name | 2-(Dicyclohexylphosphanyl)-N,N,N-trimethylethan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00573805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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